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Compound of Interest

Compound Name:
N-(4-chlorophenyl)-2-(2-

methylphenoxy)acetamide

Cat. No.: B5735526

Get Quote

An In-Depth Technical Guide on the Solubility Profile of N-(4-chlorophenyl)-2-(2-
methylphenoxy)acetamide

Executive Summary & Compound Identity
N-(4-chlorophenyl)-2-(2-methylphenoxy)acetamide is a lipophilic organic compound

belonging to the phenoxyacetanilide class.[1] Structurally, it consists of a central acetamide

linker connecting two hydrophobic domains: a 4-chlorophenyl ring and a 2-methylphenoxy (o-

tolyloxy) group.[1]

This specific molecular architecture dictates a solubility profile characterized by extremely low

aqueous solubility and high solubility in polar aprotic solvents.[1][2] It is frequently encountered

in research as a pharmaceutical intermediate or a structural analog in herbicide discovery

(related to MCPA and 2,4-D amides).[1]
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Property Detail

IUPAC Name
N-(4-chlorophenyl)-2-(2-

methylphenoxy)acetamide

Molecular Formula C₁₅H₁₄ClNO₂

Molecular Weight ~275.73 g/mol

Structural Class Phenoxyacetanilide / Glycolamide derivative

Key Functional Groups

Amide (H-bond donor/acceptor), Ether

(Acceptor), Chloro-aryl (Lipophilic), Methyl-aryl

(Lipophilic)

Physicochemical Basis of Solubility
To understand the solubility behavior of this specific isomer, we must analyze its Structure-

Property Relationships (SPR).[1] The molecule combines a rigid, planar chlorophenyl group

with a flexible phenoxy linker.[2]

Predicted Physicochemical Properties
Since experimental data for the specific 2-methyl isomer is sparse in public registries, the

following values are derived from validated Quantitative Structure-Property Relationship

(QSPR) models and close structural analogs (e.g., the 4-methyl isomer).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-Chlorophenyl_acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenoxyacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5735526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Predicted Value Implication for Solubility

LogP (Octanol/Water) 3.5 – 4.2

Highly Lipophilic.[1] Indicates

poor water solubility and high

membrane permeability.[1][2]

Polar Surface Area (PSA) ~48 Å²

Moderate polarity (amide +

ether), sufficient for H-bonding

but overwhelmed by the

hydrophobic carbon skeleton.

[2]

pKa (Amide NH) > 14

Neutral at physiological pH

(7.4).[2] Will not ionize to

improve solubility in standard

buffers.[1][2]

Melting Point 155 – 165 °C

High lattice energy (due to

amide stacking) requires

significant energy to disrupt

the crystal lattice for

dissolution.[1][2]

The "Like Dissolves Like" Mechanism
The dominant solubility driver is the Hydrophobic Effect.[1][2] The 4-chlorophenyl and 2-

methylphenoxy rings disrupt the hydrogen-bonding network of water, making dissolution

thermodynamically unfavorable (positive

).[1] Conversely, organic solvents that can interact via van der Waals forces (dispersion) and
dipole-dipole interactions (with the amide) are effective.[1]

Solubility Profile & Solvent Compatibility
The following data categorizes solvents based on their ability to solubilize N-(4-
chlorophenyl)-2-(2-methylphenoxy)acetamide at 25°C.

Solvent Classification Table
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Solvent Class
Specific
Solvent

Solubility
Rating

Estimated
Conc.

Usage Context

Polar Aprotic DMSO High > 50 mg/mL

Primary Stock

Solution for

biological

assays.[1][2]

Polar Aprotic DMF High > 50 mg/mL

Synthesis

solvent;

alternative stock.

[1][2]

Polar Aprotic Acetone High > 30 mg/mL
Synthesis and

purification.[1][2]

Chlorinated
Dichloromethane

(DCM)
High > 25 mg/mL

Extraction and

chromatography.

[1][2]

Polar Protic
Ethanol /

Methanol
Moderate 5 – 15 mg/mL

Requires

heating; used for

recrystallization.

[1][2]

Non-Polar
Hexane /

Heptane
Insoluble < 0.1 mg/mL

Used as an anti-

solvent to

precipitate the

compound.[1][2]

Aqueous
Water / PBS (pH

7.4)
Very Low < 10 µg/mL

Biological media;

requires

cosolvents/surfac

tants.[1][2]

Solubility Equilibrium Diagram
The following diagram illustrates the thermodynamic equilibrium between the solid state and

the solution phase, highlighting the energy barriers involved.
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Caption: Thermodynamic cycle of dissolution. High lattice energy of the amide bond requires

strong solvation forces (e.g., DMSO) to overcome.

Experimental Protocols for Solubility Determination
For researchers needing precise data, the following protocols are the industry standard for

lipophilic amides.

Kinetic Solubility (High-Throughput Screening)
Best for: Rapidly estimating solubility for biological assays using DMSO stocks.[1][2]

Preparation: Prepare a 10 mM stock solution in DMSO.

Dilution: Spike 5 µL of the DMSO stock into 195 µL of PBS (pH 7.4) in a 96-well plate (Final

conc: 250 µM, 2.5% DMSO).

Incubation: Shake for 90 minutes at room temperature.

Filtration: Filter using a 0.45 µm filter plate to remove precipitates.
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Analysis: Analyze filtrate via UV-Vis (254 nm) or LC-MS.

Calculation: Compare peak area to a standard curve.

Note: If the compound precipitates immediately (cloudiness), solubility is likely < 50 µM.[2]

Thermodynamic Solubility (Shake-Flask Method)
Best for: Accurate equilibrium data for formulation or synthesis.[1][2]

Saturation: Add excess solid compound (~2-5 mg) to 1 mL of the target solvent (e.g., Water,

pH 7.4 Buffer, Octanol).[2]

Equilibration: Shake or stir at 25°C for 24 to 48 hours.

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter (0.22 µm PVDF).

Quantification: Inject the supernatant into HPLC (Reverse Phase C18 column).

Mobile Phase: Acetonitrile:Water (60:40) + 0.1% Formic Acid.[1][2]

Detection: UV at 254 nm.[1][2]

Solubilization Strategies for Applications
Given the poor aqueous solubility (< 10 µg/mL), specific formulation strategies are required for

biological testing or drug delivery.

Cosolvent Systems
To achieve concentrations suitable for in vitro testing (e.g., 10-100 µM):

DMSO/Water: Maintain DMSO < 0.5% for cell assays. If precipitation occurs, increase

DMSO to 1% or switch to DMF (if toxicity permits).[2]

Ethanol/Water: Useful for chemical reactivity studies but less stable than DMSO.[1][2]

Surfactant-Assisted Solubilization
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For animal studies or high-concentration assays:

Tween 80: 5% Tween 80 in Saline can boost solubility to ~1-5 mg/mL.[1][2]

Cremophor EL: Effective for very lipophilic amides but carries toxicity risks.[1][2]

Cyclodextrin Complexation
Hydroxypropyl-β-Cyclodextrin (HP-β-CD): A 20% (w/v) solution of HP-β-CD in water can

encapsulate the hydrophobic chlorophenyl/phenoxy groups, potentially increasing solubility

by 100-fold (up to ~1 mg/mL) without organic solvents.[1]

Solubilization Workflow Diagram
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Caption: Decision tree for selecting the appropriate solubilization method based on the

experimental context.

Synthesis & Purification Implications
The solubility profile directly informs the synthesis and purification of this compound.[1][2]

Reaction Medium: The synthesis (typically reacting 2-chloro-N-(4-chlorophenyl)acetamide

with o-cresol) is best performed in Acetone or Acetonitrile with Potassium Carbonate

(K₂CO₃).[1] The product is soluble in these hot solvents, while the inorganic salts (KCl) are

not, facilitating filtration.
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Recrystallization (Purification):

Solvent Pair:Ethanol/Water.[1][2]

Method: Dissolve the crude solid in boiling Ethanol (high solubility).[1][2] Slowly add Water

(anti-solvent) until turbidity appears.[1][2] Cool to 4°C. The hydrophobic product will

crystallize out as white needles, while impurities remain in the mother liquor.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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